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Compound of Interest

Compound Name: 1-Octadecyne

Cat. No.: B1346895

An In-depth Technical Guide to the Physicochemical Properties of 1-Octadecyne

Introduction

1-Octadecyne (CAS No. 629-89-0), also known as octadec-1-yne or cetylacetylene, is a long-
chain terminal alkyne with the chemical formula CisHsa4.[1][2][3] Its structure consists of an 18-
carbon chain with a triple bond at the C-1 position.[4] This linear, unsaturated hydrocarbon is of
significant interest to researchers in organic synthesis, materials science, and drug
development due to its reactive terminal alkyne group, which can participate in a variety of
chemical transformations such as coupling reactions, hydrogenations, and cycloadditions. This
guide provides a comprehensive overview of its core physicochemical properties, experimental
characterization protocols, and safety information.

Physicochemical Properties

The physical and chemical characteristics of 1-Octadecyne are summarized below. The data is
compiled from various chemical suppliers and databases. It exists as a white solid or a
colorless liquid, depending on the ambient temperature.[1]

Table 1: General and Physical Properties of 1-
Octadecyne
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Property

Value

Source(s)

Molecular Formula

CisHsza4

[1](21[3]

250.47 g/mol (GFS Chemicals)
[2], 250.5 g/mol (PubChem)[1],

Molecular Weight ) [1112]5]
250.46 g/mol (ChemicalBook)
[5]

IUPAC Name octadec-1-yne [11[3][6]
Cetylacetylene,

Synonyms Hexadecylacetylene, [1][6]
Octadecyne
White solid or colorless

Appearance liquid[1], Fused solid or clear [1][3]
liquid as melt[3]
21°C to 24°CJ[6], 22.5°C[1][5],

Melting Point 24°C to 26°CJ[2], 27°C[1], [LI[2][4][5]16]
28°C[4]

N ) 313°CJ[2][4], 180°C at 15

Boiling Point [2][41[5]
mmHg[5]
0.80 g/cm?3[2], 0.803 g/mL[4][5

Density J 2l g/mL{][>] [2][4]1[5][6]
[6]

Refractive Index 1.4774 [5]

Flash Point 25°C [5]

Table 2: Solubility Profile

While specific quantitative solubility data for 1-Octadecyne is not readily available, its long,
non-polar aliphatic chain dictates its solubility behavior. By analogy to the structurally similar 1-
octadecene, it is expected to be:
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Solvent Type Solubility Rationale

The long C18 hydrophobic

chain dominates the molecule,
Water Insoluble o ] )

preventing interaction with

polar water molecules.[7]

Readily dissolves in solvents
like hexane, benzene, and
. other hydrocarbons due to
Non-polar Organic Solvents Soluble o
similar non-polar
characteristics ("like dissolves

like").[7]

Expected to be miscible with

Polar Organic Solvents Miscible alcohols, acetone, and ether.

[8]19]

Experimental Protocols and Characterization

The determination and verification of 1-Octadecyne's properties and purity rely on standard
analytical techniques in organic chemistry.

Purity Assessment by Gas Chromatography (GC)

The purity of 1-Octadecyne is typically assayed using Gas Chromatography, often with a
Flame lonization Detector (GC-FID).

Methodology:

o Sample Preparation: A dilute solution of 1-Octadecyne is prepared in a volatile organic
solvent (e.g., hexane or dichloromethane).

« Injection: A small volume of the sample is injected into the GC inlet, which is heated to
ensure rapid vaporization.

e Separation: The vaporized sample is carried by an inert gas (e.g., helium or nitrogen)
through a capillary column. The column's stationary phase separates components based on
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their boiling points and interactions with the phase.

o Detection: As components elute from the column, they are combusted in an FID. The ions
produced generate an electrical signal proportional to the amount of substance.

e Analysis: The resulting chromatogram shows peaks corresponding to different components.
The area of the 1-Octadecyne peak relative to the total area of all peaks is used to calculate
its purity. Commercial suppliers often guarantee a purity of 295.0% or >97.50% by this
method.[2][3]

Workflow for Purity Analysis by GC-FID

Sample Preparation GC-FID Analysis Data Processing

issolve in Vaporization Detection | |
1-Octadecyne Sample }—» e AT @ }—» by FID 4>< Generate Chromatogram H Calculate Peak Area }—»

>

,4.,{ Inject into GC

Determine Purity (%)

Click to download full resolution via product page
Caption: Workflow for determining the purity of 1-Octadecyne using GC-FID.
Structural Elucidation by Spectroscopy
Spectroscopic methods are essential for confirming the molecular structure of 1-Octadecyne.
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information about the chemical environment of hydrogen atoms. The
spectrum of 1-Octadecyne would show a characteristic signal for the terminal alkyne
proton (-C=C-H) and distinct signals for the methylene (-CHz-) and methyl (-CHs) groups
in the long alkyl chain.

o 13C NMR: Shows the different types of carbon atoms. The two sp-hybridized carbons of
the alkyne group would have unique chemical shifts, distinguishing them from the sps-
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hybridized carbons of the alkyl chain. Spectra for 1-Octadecyne are available in
databases like SpectraBase.[10]

e Mass Spectrometry (MS):

o Used to determine the molecular weight and fragmentation pattern. Electron ionization
mass spectrometry (EI-MS) would show a molecular ion peak corresponding to the
molecular weight (approx. 250.5 amu), confirming the molecular formula.[1][11] The
fragmentation pattern provides further structural evidence. GC-MS combines gas
chromatography separation with mass spectrometry detection.[12]

e Infrared (IR) Spectroscopy:

o IR spectroscopy is used to identify functional groups. The spectrum of 1-Octadecyne will
exhibit a sharp absorption band around 3300 cm~* corresponding to the =C-H bond
stretch and another characteristic absorption near 2120 cm~* for the C=C triple bond
stretch.[11]

Synthesis and Purification

While detailed synthesis protocols are proprietary, a general approach for synthesizing long-
chain terminal alkynes involves two main steps: the creation of the alkyne and subsequent

purification.
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Generalized Synthesis and Purification of 1-Octadecyne

Synthesis

Starting Materials
(e.g., C16-Halide + Acetylide)

:

Chemical Reaction
(e.g., Nucleophilic Substitution)

:

Crude 1-Octadecyne

Purification

y

Workup
(e.g., Extraction, Washing)

:

Distillation
(Under Reduced Pressure)

:

Pure 1-Octadecyne

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and purification of 1-Octadecyne.

Safety and Handling
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According to aggregated GHS information, 1-Octadecyne is considered a hazardous
substance.[1]

e Hazards: It may be fatal if swallowed and enters airways (Aspiration hazard).[1] It is also
reported to cause skin and eye irritation.[1] Vapors or mists can irritate the eyes, mucous
membranes, and upper respiratory tract.[1]

e Precautions:

Handle in a well-ventilated area.

[e]

o

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat.

o

Avoid contact with skin and eyes.

[¢]

Avoid inhalation of vapor or mist.

[¢]

Store in a cool, dry place away from incompatible materials.

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the
supplier before use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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